1-(4-piperidin-3-ylbenzoyl)-4-pyridin-4-ylpiperazine

• IUPAC Name: (4-piperidin-3-ylphenyl)-(4-pyridin-4-ylpiperazin-1-yl)methanone
• InChI: InChI=1S/C21H26N4O/c26-21(18-5-3-17(4-6-18)19-2-1-9-23-16-19)25-14-12-24(13-15-25)20-7-10-22-11-8-20/h3-8,10-11,19,23H,1-2,9,12-16H2
• InChI Key: XOKAPMFEWBRULT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)C2=CC=C(C=C2)C(=O)N3CCN(CC3)C4=CC=NC=C4
• Molecular Formula: C21H26N4O
• Molecular Weight: 350.5 g/mol

Description

1-(4-piperidin-3-ylbenzoyl)-4-pyridin-4-ylpiperazine, also known as P4P, is a chemical compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential applications in the field of medicinal chemistry. P4P has been found to possess a wide range of pharmacological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

Scientific Research Applications

Synthesis and Microbial Studies

• Pyridine Derivatives in Antimicrobial Applications : A study by Patel and Agravat (2007) detailed the synthesis of new pyridine derivatives, including structures related to 1-(4-piperidin-3-ylbenzoyl)-4-pyridin-4-ylpiperazine. These compounds were screened for antibacterial and antifungal activities, showcasing their potential in antimicrobial applications (Patel & Agravat, 2007).

Antileishmanial Agents

• Piperazine-linked Bisbenzamidines as Antileishmanial Agents : Mayence et al. (2004) reported the synthesis of 1,4-diarylpiperazines, demonstrating significant antileishmanial activity. One compound, in particular, showed potency sevenfold higher than the standard drug pentamidine (Mayence et al., 2004).

Anticancer and Antimicrobial Activities

• New Pyridine Derivatives for Antimicrobial and Anticancer Uses : Another study by Patel, Agravat, and Shaikh (2011) focused on synthesizing new pyridine derivatives, including amide derivatives similar to the target compound. These compounds showed variable and modest activity against bacteria and fungi, indicating potential in antimicrobial and anticancer research (Patel, Agravat, & Shaikh, 2011).

Alpha 1-Adrenoceptor Antagonists

• Functional Uroselective Alpha 1-Adrenoceptor Antagonists : A study by Elworthy et al. (1997) identified novel arylpiperazines as alpha 1-adrenoceptor subtype-selective antagonists, potentially useful in treating conditions related to the human lower urinary tract (Elworthy et al., 1997).